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Compound of Interest

Compound Name: Calcium aluminate

Cat. No.: B084921

Calcium Aluminate Cement (CAC) is a critical hydraulic binder used extensively in monolithic
refractories, particularly castables.[1][2] Unlike Portland cement, CAC is produced from the
sintering or fusion of limestone and bauxite or high-purity alumina, resulting in a composition
rich in calcium aluminate phases (e.g., CaO-Al20s or CA, Ca0-2Al20s3 or CA2, etc.).[3][4] This
composition endows it with the ability to withstand extreme temperatures, making it an
indispensable component in industries such as steel, cement, and petrochemicals.[1]

The primary function of CAC in a castable formulation is to provide binding strength through
hydraulic reactions with water. Upon mixing, CAC forms various hydration products that create
a rigid network, giving the castable "green strength" at ambient temperatures. This allows the
castable to be de-molded and handled after a relatively short curing time. As the temperature
increases during the initial firing, these hydrates decompose. While this process can lead to a
drop in strength at intermediate temperatures (350-950°C), at higher temperatures (above 900-
1000°C), a strong ceramic bond forms between the refractory aggregates and the fine matrix
components, providing the final high-temperature strength and structural integrity.[3][5]

Refractory castables are often classified based on their CAC content:

o Conventional Castables (CC): Typically contain 15-30% CAC. They require a relatively high
water content (8-15%) for placement.[6]

e Low Cement Castables (LCC): Contain a lower amount of CAC (e.g., 2-8%) and incorporate
ultra-fine powders like microsilica. These formulations require less water and exhibit superior
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physical properties, such as higher density, lower porosity, and better strength at high
temperatures.[5][6]

o Ultra-Low Cement Castables (ULCC): Have even lower CAC content, further enhancing
high-temperature performance.

The selection of CAC grade, which is based on alumina content (e.g., 50%, 70%, 80% Al20s3),
is critical and depends on the required service temperature and chemical environment of the
application.[3][7] Higher purity CACs are used for more demanding applications.[8]

Logical & Experimental Workflow

The development and evaluation of a refractory castable follows a structured workflow from
formulation to final characterization.
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Caption: Experimental workflow for refractory castable preparation and testing.

The relationship between formulation inputs and the resulting properties is complex, involving
significant trade-offs that must be balanced by the formulator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://cementplantsupplier.com/cement-manufacturing/what-is-refractory-cement/
https://www.calucem.com/wp-content/uploads/2024/05/CAC-for-Refractory-Applications.pdf
https://www.jucosrefractory.com/info/what-is-calcium-aluminate-cement-binding-casta-102700970.html
https://www.jucosrefractory.com/info/what-is-calcium-aluminate-cement-binding-casta-102700970.html
https://www.dfrl.cn/static/pdf/01Aluminate%20Cement%20For%20Refractories%20Ca50%20Series.pdf
https://www.aluminabricks.com/refractory-castable/calcium-aluminate-cement-bonded-castable/
https://www.aluminabricks.com/refractory-castable/calcium-aluminate-cement-bonded-castable/
https://www.benchchem.com/product/b084921#using-calcium-aluminate-cement-in-refractory-castable-formulations
https://www.benchchem.com/product/b084921#using-calcium-aluminate-cement-in-refractory-castable-formulations
https://www.benchchem.com/product/b084921#using-calcium-aluminate-cement-in-refractory-castable-formulations
https://www.benchchem.com/product/b084921#using-calcium-aluminate-cement-in-refractory-castable-formulations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084921?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

